Cas no 2228632-38-8 (2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228632-38-8
• MF: C₁₁H₁₀ClF₂NO
• MW: 245.653008937836
• CID: 6526794
• PubChem ID: 165742686
• Update Time: 2025-10-29

2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine
• 2228632-38-8
• EN300-1951616

• Inchi： 1S/C11H10ClF2NO/c12-10-9(7(5-15)11(13)14)6-3-1-2-4-8(6)16-10/h1-4,7,11H,5,15H2
• InChI Key： OABCSISXMNWBIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C(C(F)F)CN

Computed Properties

• Exact Mass: 245.0418980g/mol
• Monoisotopic Mass: 245.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228632-38-8)

The compound 2-(2-chloro-1-benzofuran-3-yl)-3,3-difluoropropan-1-amine, identified by the CAS number 2228632-38-8, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a benzofuran moiety, a chloro substituent, and difluorinated propaneamine backbone. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The benzofuran ring system in CAS No. 2228632-38 plays a pivotal role in its chemical reactivity and biological activity. Benzofurans are known for their aromatic stability and ability to participate in various π-interactions, which are crucial for molecular recognition in biological systems. The presence of the chloro group at the 2-position further modulates the electronic properties of the benzofuran ring, enhancing its potential as a pharmacophore in drug design.

Recent studies have highlighted the importance of fluorine substituents in medicinal chemistry due to their unique ability to influence molecular properties such as lipophilicity, bioavailability, and metabolic stability. In CAS No. 222863, the two fluorine atoms attached to the propaneamine backbone contribute significantly to its physicochemical profile. This makes the compound an attractive candidate for exploring fluorinated analogs in drug discovery programs targeting various therapeutic areas.

The amine functionality in this compound adds another layer of versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions critical for binding to biological targets. Recent research has demonstrated that such amine-containing compounds can serve as effective inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, the preparation of CAS No. 4547 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product. This has been made possible by recent breakthroughs in catalytic asymmetric synthesis and transition metal-catalyzed coupling reactions.

From an applications perspective, this compound has shown promise in preliminary biological assays targeting protein kinases and other enzyme systems. Its unique structure allows for fine-tuning of pharmacokinetic properties, making it a valuable tool for medicinal chemists seeking to optimize drug candidates.

In conclusion, CAS No. 4547 represents an exciting addition to the portfolio of fluorinated aromatic compounds with potential applications in drug discovery and materials science. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing our understanding of structure-property relationships in complex organic molecules.